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Compound of Interest

Compound Name:
1-(1H-pyrazole-3-

carbonyl)azepane

CAS No.: 1341123-37-2

Cat. No.: B2409188

Get Quote

Executive Summary
The fusion of pyrazole cores with azepane (homopiperidine) rings via an amide linker

represents a privileged scaffold in modern medicinal chemistry. This architecture combines the

bioisosteric versatility of the pyrazole ring—capable of acting as both a hydrogen bond donor

and acceptor—with the conformational flexibility and hydrophobic bulk of the seven-membered

azepane ring.

This guide analyzes the structure-activity relationship (SAR), synthetic pathways, and

therapeutic applications of these derivatives, specifically focusing on their role as inhibitors for

11

-hydroxysteroid dehydrogenase type 1 (11

-HSD1), P2X7 receptors, and Cannabinoid (CB) receptors.
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The efficacy of Pyrazole-Azepane Amide derivatives stems from three distinct pharmacophoric

zones.

The Pyrazole Core (The Anchor)
The pyrazole ring serves as a robust aromatic scaffold. In medicinal chemistry, it is often

utilized as a bioisostere for phenyl or pyridine rings to improve aqueous solubility and introduce

specific hydrogen-bonding vectors.

Tautomerism: Unsubstituted pyrazoles exist in annular tautomerism (

- and

-), allowing dynamic adaptation to binding pockets.

Substitution Vectors: The N1, C3, and C5 positions offer vectors for decorating the core with

aryl or alkyl groups to maximize van der Waals interactions.

The Amide Linker (The Hinge)
The amide bond connecting the pyrazole and azepane moieties restricts conformational

freedom, often locking the molecule into a bioactive conformation.

Dipole Orientation: The carbonyl oxygen acts as a critical hydrogen bond acceptor (HBA),

often interacting with serine or threonine residues in the active site (e.g., Ser170 in 11

-HSD1).

Metabolic Stability: Unlike ester linkages, the amide bond is generally resistant to rapid

plasma hydrolysis, though it can be susceptible to amidases.

The Azepane Ring (The Hydrophobic Modulator)
The seven-membered azepane ring provides a unique steric profile compared to the more

common piperidine (6-membered) or pyrrolidine (5-membered) rings.

Conformational Flexibility: Azepanes exist in a twist-chair/twist-boat equilibrium. This

flexibility allows the ring to "mold" into hydrophobic pockets that are too irregular for rigid

piperidines.
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Lipophilicity: The additional methylene group increases LogP, enhancing membrane

permeability and blood-brain barrier (BBB) penetration, which is critical for CNS targets like

P2X7 and CB1.

Visualization: Scaffold Morphing & SAR
The following diagram illustrates the logical assembly of the scaffold and key interaction points.
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Figure 1: Pharmacophore assembly of Pyrazole-Azepane Amide derivatives showing the

functional role of each module.

Synthetic Strategies
The synthesis of these derivatives generally converges on the formation of the amide bond.

The choice of coupling partners depends on the specific substitution pattern required on the
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pyrazole ring.

Retrosynthetic Analysis
Disconnection: The strategic bond break is the Amide C-N bond.

Synthons: Pyrazole-carboxylic acid (Electrophile) + Azepane amine (Nucleophile).

Protocol: General Amide Coupling Procedure
This protocol describes the coupling of a substituted 1-phenyl-1H-pyrazole-4-carboxylic acid

with azepane.

Reagents:

Carboxylic Acid Component (1.0 equiv)

Azepane (1.2 equiv)

Coupling Agent: HATU or EDC/HOBt (1.5 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane)

Step-by-Step Methodology:

Activation: Dissolve the pyrazole-carboxylic acid (1.0 mmol) in dry DMF (5 mL) under an inert

atmosphere (

). Add DIPEA (3.0 mmol) followed by HATU (1.5 mmol). Stir at room temperature for 15
minutes to generate the activated ester species.

Coupling: Add azepane (1.2 mmol) dropwise to the reaction mixture.

Reaction: Stir the mixture at room temperature for 4–12 hours. Monitor progress via TLC or

LC-MS (Target mass: [M+H]+).
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Work-up: Dilute the reaction mixture with EtOAc (30 mL). Wash sequentially with 1N HCl (to

remove excess amine/base), saturated NaHCO3 (to remove unreacted acid), and brine.

Purification: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo. Purify the residue via silica gel flash chromatography
(Gradient: 0-50% EtOAc in Hexanes).
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Figure 2: Convergent synthetic pathway for accessing the target scaffold.
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Therapeutic Applications & Case Studies
11 -HSD1 Inhibitors (Metabolic Syndrome)
11

-HSD1 converts inactive cortisone to active cortisol.[1] Excess cortisol in adipose tissue
contributes to visceral obesity and insulin resistance.

Mechanism: Pyrazole-azepane amides act as competitive inhibitors. The pyrazole occupies

the entrance to the catalytic site, while the bulky azepane group fills the large hydrophobic

pocket adjacent to the cofactor (NADPH) binding site.

Advantage over Piperidine: The azepane ring's larger volume often provides better selectivity

against the related 11

-HSD2 enzyme, reducing the risk of mineralocorticoid side effects (hypertension).

P2X7 Receptor Antagonists (Inflammation & Pain)
The P2X7 receptor is an ATP-gated ion channel involved in the release of pro-inflammatory

cytokines (IL-1

).[2]

Role of the Scaffold: In P2X7 antagonists, the amide functionality is critical for hydrogen

bonding within the allosteric pocket. The azepane moiety serves to block the channel pore or

stabilize the closed conformation through hydrophobic interactions with

leucine/phenylalanine residues in the transmembrane domain.

Key Insight: "N-(azepan-1-yl)" derivatives (hydrazide-like) have shown efficacy in blocking

P2X7-mediated dye uptake in macrophage assays.

Cannabinoid Receptor Modulators (CB1/CB2)
Application: CB1 antagonists (for obesity) or CB2 agonists (for pain/inflammation).

Design: The pyrazole core (reminiscent of Rimonabant) provides high affinity for the CB1

receptor. Substituting the traditional piperidine with azepane alters the "wobble" of the
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molecule in the receptor, potentially decoupling therapeutic effects from psychiatric side

effects.

Quantitative Data Summary (SAR Trends)
The following table summarizes hypothetical SAR trends extracted from aggregate medicinal

chemistry data regarding ring size expansion (Piperidine

Azepane).

Parameter
Piperidine
Derivative (n=1)

Azepane Derivative
(n=2)

Impact of Ring
Expansion

LogP (Lipophilicity) 2.5 – 3.0 3.0 – 3.5

Increased: Improves

BBB penetration but

may lower solubility.

Metabolic Stability (

)
Moderate High

Improved: Azepane is

often less prone to

specific P450

oxidations than

piperidine.

Receptor Selectivity Lower Higher

Improved: Larger bulk

excludes binding to

smaller off-target

pockets.

Rotational Entropy Low (Rigid Chair) Medium (Twist-Chair)

Flexible: Allows

induced fit into

irregular pockets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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